3-(4-CHLOROPHENYL)-4-CYANO-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLIC ACID
3-(4-CHLOROPHENYL)-4-CYANO-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLIC ACID
Brand Name:
Vulcanchem
CAS No.:
116525-66-7
VCID:
VC0039597
InChI:
InChI=1S/C13H8ClNO2S2/c1-18-13-9(6-15)10(11(19-13)12(16)17)7-2-4-8(14)5-3-7/h2-5H,1H3,(H,16,17)
SMILES:
CSC1=C(C(=C(S1)C(=O)O)C2=CC=C(C=C2)Cl)C#N
Molecular Formula:
C13H8ClNO2S2
Molecular Weight:
309.8 g/mol
3-(4-CHLOROPHENYL)-4-CYANO-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLIC ACID
CAS No.: 116525-66-7
Main Products
VCID: VC0039597
Molecular Formula: C13H8ClNO2S2
Molecular Weight: 309.8 g/mol
| CAS No. | 116525-66-7 |
|---|---|
| Product Name | 3-(4-CHLOROPHENYL)-4-CYANO-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLIC ACID |
| Molecular Formula | C13H8ClNO2S2 |
| Molecular Weight | 309.8 g/mol |
| IUPAC Name | 3-(4-chlorophenyl)-4-cyano-5-methylsulfanylthiophene-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H8ClNO2S2/c1-18-13-9(6-15)10(11(19-13)12(16)17)7-2-4-8(14)5-3-7/h2-5H,1H3,(H,16,17) |
| Standard InChIKey | CCQQTQYIJRVXIU-UHFFFAOYSA-N |
| SMILES | CSC1=C(C(=C(S1)C(=O)O)C2=CC=C(C=C2)Cl)C#N |
| Canonical SMILES | CSC1=C(C(=C(S1)C(=O)O)C2=CC=C(C=C2)Cl)C#N |
| PubChem Compound | 2735791 |
| Last Modified | Nov 11 2021 |
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